Cas no 1363405-82-6 (4-Chloro-1-Methyl-1h-pyrazolo3,4-Bpyridin-5-amine)

• Product Name: 4-Chloro-1-Methyl-1h-pyrazolo3,4-Bpyridin-5-amine
• CAS No: 1363405-82-6
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 4593505
• Update Time: 2025-07-18

4-Chloro-1-Methyl-1h-pyrazolo3,4-Bpyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-5-AMINE
• 4-chloro-1-methylpyrazolo[3,4-b]pyridin-5-amine
• 4-Chloro-1-Methyl-1h-pyrazolo3,4-Bpyridin-5-amine

• Inchi： 1S/C7H7ClN4/c1-12-7-4(2-11-12)6(8)5(9)3-10-7/h2-3H,9H2,1H3
• InChI Key： PLUIIJDTIZGZEK-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=1C=NN2C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 320.6±37.0 °C at 760 mmHg
• Flash Point: 147.7±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Chloro-1-Methyl-1h-pyrazolo3,4-Bpyridin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Chloro-1-Methyl-1h-pyrazolo3,4-Bpyridin-5-amine

Recent Advances in the Study of 4-Chloro-1-Methyl-1H-pyrazolo[3,4-B]pyridin-5-amine (CAS: 1363405-82-6)

The compound 4-Chloro-1-Methyl-1H-pyrazolo[3,4-B]pyridin-5-amine (CAS: 1363405-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolopyridine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug discovery and development.

A key area of research has been the optimization of synthetic routes for 4-Chloro-1-Methyl-1H-pyrazolo[3,4-B]pyridin-5-amine. Recent publications have highlighted novel methodologies that improve yield and purity, addressing previous challenges in its large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined, one-pot synthesis approach that reduces the number of steps and minimizes the use of hazardous reagents, making the process more environmentally friendly and cost-effective.

Pharmacologically, this compound has been investigated for its role as a kinase inhibitor, with particular emphasis on its selectivity and potency against specific kinase targets. Preliminary in vitro studies have shown that 4-Chloro-1-Methyl-1H-pyrazolo[3,4-B]pyridin-5-amine exhibits inhibitory activity against certain tyrosine kinases implicated in cancer cell proliferation. These findings were further corroborated by molecular docking studies, which revealed strong binding affinities to the ATP-binding sites of these kinases, suggesting a potential mechanism of action.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in other therapeutic areas. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy as a modulator of inflammatory pathways, highlighting its anti-inflammatory effects in cellular models. This dual functionality—targeting both kinase activity and inflammation—positions 4-Chloro-1-Methyl-1H-pyrazolo[3,4-B]pyridin-5-amine as a versatile scaffold for multi-target drug design.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing studies are employing advanced techniques, such as structure-activity relationship (SAR) analysis and pharmacokinetic modeling, to address these limitations and optimize the compound's therapeutic profile.

In conclusion, 4-Chloro-1-Methyl-1H-pyrazolo[3,4-B]pyridin-5-amine (CAS: 1363405-82-6) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse pharmacological activities make it a valuable candidate for further development. As synthetic methodologies advance and mechanistic insights deepen, this compound is poised to play a significant role in the next generation of targeted therapies.